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Compound of Interest

Compound Name: Diethyl sec-butylmalonate

Cat. No.: B120387

Technical Guide to the Safe Handling of Diethyl
sec-Butylmalonate

This guide provides comprehensive safety data and detailed handling precautions for diethyl
sec-butylmalonate, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets to ensure a thorough
understanding of its properties and the necessary safety measures for laboratory use.

Chemical and Physical Properties

Diethyl sec-butylmalonate is a colorless liquid.[1] Understanding its physical and chemical
properties is fundamental to its safe handling and use in experimental settings.
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Property Value Source
CAS Number 83-27-2 [2][31[4115]
Molecular Formula C11H2004 [5]
Molecular Weight 216.27 g/mol [5]
Appearance Colorless liquid/oil [11[3]
Odor Od?rless / No information (6I7]
available
Boiling Point 110 - 114 °C at 18 mmHg [11[3]
Density 0.98 g/cm?3 [3]
Water Solubility Insoluble [1]
log Pow (n-butyl isomer) 3.4 [7]

Hazard Identification and Classification

While most safety data sheets for diethyl sec-butylmalonate indicate it is not classified as a
hazardous substance, data for structurally related isomers like diethyl n-butylmalonate suggest
precautionary measures are warranted.[1][8] The GHS classification for the n-butyl isomer is
provided below for reference.

Hazard Classification GHS Information Source

Physical Hazards H227: Combustible liquid [6][7]

H315: Causes skin

irritationH319: Causes serious
Health Hazards S [9]

eye irritationH335: May cause

respiratory irritation

Signal Word Warning [6]119]

Pictogram GHSO07 (Exclamation Mark) [9]
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Experimental Protocol for Safe Handling

Adherence to strict laboratory protocols is essential to minimize risk.

o Ventilation: Always handle diethyl sec-butylmalonate in a well-ventilated area.[2][10][11] A

local exhaust ventilation system, such as a chemical fume hood, is strongly recommended to

minimize vapor inhalation.[8][10]

o Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible in

the immediate work area.[10]

Appropriate PPE is mandatory to prevent direct contact with the substance.

Protection Type

Specification

Source

Eye/Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or OSHA
29 CFR 1910.133 standards.

(11021071

Skin Protection

Impervious chemical-resistant
gloves (e.g., Nitrile rubber).
Inspect gloves prior to use.A
lab coat or other protective
clothing to prevent skin

exposure.

[2]7]

Respiratory Protection

Not typically required with
adequate engineering controls.
If ventilation is insufficient or in
case of a large release, use a
NIOSH/MSHA or European
Standard EN 136 approved
respirator with an appropriate

filter.

[71(10]

e Handling: Avoid contact with skin and eyes.[2][8][11] Do not breathe vapors or mist.[2][6]

Keep the substance away from heat, sparks, open flames, and other ignition sources.[2][7]
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[10] Use non-sparking tools to prevent ignition.[2] Wash hands thoroughly after handling.[9]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][6][7][10]
Store away from incompatible materials, which include acids, bases, reducing agents, and
strong oxidants.[7][10][12]
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A logical workflow for the safe handling of diethyl sec-butylmalonate.

© 2025 BenchChem. All rights reserved.

5/10

Tech Support


https://www.benchchem.com/product/b120387?utm_src=pdf-body-img
https://www.benchchem.com/product/b120387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

A clear and immediate response is critical in the event of an emergency.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[6][7][9] Seek medical attention.[6][7]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[6][7]

 Inhalation: Remove the individual from exposure and move to fresh air.[6][7][9]

 Ingestion: Clean mouth with water. Do NOT induce vomiting.[6][9] Get medical attention.[6]

[71°]

o Containment: Immediately remove all sources of ignition.[2][7][10] Ensure adequate
ventilation.[2]

o Cleanup: Absorb the spill with an inert, non-combustible material such as sand, silica gel, or
a universal binder.[7][10] Collect the absorbed material using non-sparking tools and place it
into a suitable, closed container for disposal.[2][7][10]

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[2][10]
[13]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[6][7][9] Water mist can be used to cool closed containers.[6][7]

» Protective Measures: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[6][7]
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A workflow diagram for emergency response procedures.
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Toxicological and Ecological Information

The toxicological properties of diethyl sec-butylmalonate have not been fully investigated.[7]
Data for related compounds is provided for context but should be interpreted with caution.

Species /

Data Type Value . Source
Conditions
Acute Toxicity (Oral Rat (for Diethyl
14,900 pL/kg [14]
LD50) Malonate)
Acute Toxicity (Oral Mouse (for Diethyl
6,400 mg/kg [14]
LD50) Malonate)
) o ) Rabbit (for Diethyl
Skin Irritation Mild (500 mg/24H) [14]
Malonate)

No specific data
Ecotoxicity available. Do not - [7]

empty into drains.

Persistence/Degradab  No information

[7]

ility available.

Disposal Considerations

Waste disposal must be conducted in accordance with all local, regional, and national
regulations. Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[7] It is recommended to offer surplus and non-recyclable solutions to a
licensed disposal company.[10] Contaminated packaging should be treated and disposed of in
the same manner as the unused product.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12253~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2001:45:48~~Diethyl%20sec-butylmalonate~~
https://www.chemicalbook.com/msds/diethyl-sec-butylmalonate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6124515_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6124515.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-27-2
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL07539&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL07539AE&productDescription=DIETHL+N-BUTLMALONATE+99+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0384_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-44178/Diethyl-butylmalonate-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Diethyl_Butylmalonate.pdf
https://cn.haihangindustry.com/wp-content/uploads/2020/06/MSDS-of-Diethyl-butylmalonate-.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1739&p_version=1&p_lang=en
https://dept.harpercollege.edu/chemistry/msds/Diethyl%20malonate.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Diethyl-Malonate.pdf
https://www.benchchem.com/product/b120387#diethyl-sec-butylmalonate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b120387#diethyl-sec-butylmalonate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b120387#diethyl-sec-butylmalonate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b120387#diethyl-sec-butylmalonate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

